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methanethiosulfonate

Cat. No.: B013898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulforhodamine methanethiosulfonate (SR-MTS) is a fluorescent probe renowned for its

utility in labeling sulfhydryl groups in proteins and other biomolecules. As a thiol-reactive

derivative of the bright and photostable sulforhodamine dye, its application is pivotal in various

biochemical and biophysical assays. Proper handling, including correct solubilization and

storage, is paramount to ensure its reactivity and the integrity of experimental outcomes. This

technical guide provides an in-depth overview of the solubility and optimal storage conditions

for Sulforhodamine methanethiosulfonate.

Physicochemical Properties and Solubility
Sulforhodamine methanethiosulfonate is typically supplied as a dark purple or dark red

solid.[1][2] Its solubility is a critical factor for its effective use in labeling protocols. While precise

quantitative solubility can vary slightly between batches and manufacturers, the following tables

summarize the available data on its solubility in common laboratory solvents.

Table 1: Qualitative Solubility of Sulforhodamine Methanethiosulfonate
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [3]

Methanol Soluble [3]

Dimethylformamide (DMF) Soluble [1]

Water Insoluble [4]

Ethanol Insoluble [4]

Table 2: Quantitative Solubility of Sulforhodamine Analogues

Precise quantitative solubility data for Sulforhodamine methanethiosulfonate is not readily

available in published literature. However, data from analogous sulforhodamine compounds

and general methanethiosulfonate (MTS) reagents can provide a useful estimation.

Compound Solvent Solubility Reference

Sulforhodamine 101 DMSO 100 mg/mL [4]

Rhodamine 6G DMSO 25 mg/mL [5]

Sulforhodamine B Water 20 mg/mL [2]

Sulforhodamine B DMSO
< 1 mg/mL (slightly

soluble/insoluble)
[2]

It is recommended to prepare stock solutions of Sulforhodamine methanethiosulfonate in

anhydrous DMSO or DMF.[1] The methanethiosulfonate group is susceptible to hydrolysis in

aqueous environments; therefore, aqueous working solutions should be prepared immediately

before use.

Storage and Stability
Proper storage of Sulforhodamine methanethiosulfonate is crucial to maintain its chemical

integrity and reactivity. The compound is sensitive to light and moisture.

Table 3: Recommended Storage Conditions for Sulforhodamine Methanethiosulfonate
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Condition Solid Form
Stock Solution (in
Anhydrous Solvent)

Long-Term Storage
-20°C, desiccated, protected

from light

-20°C to -80°C, protected from

light

Short-Term Storage
Room temperature (for brief

periods)
-20°C

Atmosphere
Under an inert atmosphere

(e.g., argon, nitrogen)
N/A

For solid forms, it is advisable to warm the vial to room temperature before opening to prevent

condensation of moisture onto the compound.[3] When handling the solid, centrifuge the vial

briefly to ensure all the powder is at the bottom.[3] Stock solutions in anhydrous DMSO or DMF

are generally stable for at least a month when stored at -20°C and protected from light.[6]

However, for optimal performance, fresh stock solutions are recommended.

Experimental Protocols
Protocol for Determining the Solubility of
Sulforhodamine Methanethiosulfonate
This protocol is adapted from general procedures for determining the solubility of test

chemicals.[7]

Materials:

Sulforhodamine methanethiosulfonate

Anhydrous DMSO

Vortex mixer

Water bath sonicator

Incubator at 37°C
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Glass tubes

Pipettes

Procedure:

Initial High-Concentration Test:

Weigh approximately 2 mg of Sulforhodamine methanethiosulfonate into a glass tube.

Add 100 µL of anhydrous DMSO to achieve a target concentration of 20 mg/mL.

Gently mix at room temperature by vortexing for 1-2 minutes.

Visually inspect for complete dissolution. A clear solution with no visible particulates

indicates solubility at this concentration.

Mechanical Assistance for Dissolution:

If the compound is not fully dissolved, sonicate the tube in a water bath for up to 5

minutes.

If solubility is still not achieved, warm the solution to 37°C for up to 60 minutes, with

intermittent vortexing.

Serial Dilution for Solubility Limit Determination:

If the compound remains insoluble at 20 mg/mL, perform a serial dilution.

Add an additional 100 µL of DMSO to the tube to halve the concentration to 10 mg/mL and

repeat the mixing and mechanical assistance steps.

Continue this process of serial dilution until complete dissolution is observed. The lowest

concentration at which the compound fully dissolves is the determined solubility.

Visualizations
Experimental Workflow for Protein Labeling
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The primary application of Sulforhodamine methanethiosulfonate is the covalent labeling of

free sulfhydryl groups on proteins. The following diagram illustrates a typical experimental

workflow.
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Purification
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Optional: Quench Reaction
(e.g., with DTT)

Purify Conjugate
(e.g., Gel Filtration)
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Characterize Conjugate
(e.g., Spectroscopy)
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Caption: Workflow for labeling proteins with Sulforhodamine methanethiosulfonate.
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Logical Relationships for Storage and Handling
Proper storage and handling are critical for maintaining the integrity of Sulforhodamine
methanethiosulfonate. The following diagram outlines the logical flow for these procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

